Cas no 1603958-27-5 (4-bromo-N',2-dihydroxybenzene-1-carboximidamide)

• Product Name: 4-bromo-N',2-dihydroxybenzene-1-carboximidamide
• CAS No: 1603958-27-5
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• CID: 6394475
• PubChem ID: 145709802
• Update Time: 2025-05-22

4-bromo-N',2-dihydroxybenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N',2-dihydroxybenzene-1-carboximidamide
• Benzenecarboximidamide, 4-bromo-N,2-dihydroxy-
• 1603958-27-5
• EN300-1291133

• Inchi： 1S/C7H7BrN2O2/c8-4-1-2-5(6(11)3-4)7(9)10-12/h1-3,11-12H,(H2,9,10)
• InChI Key： NVDVJHNHKUXBHU-UHFFFAOYSA-N
• SMILES： C1(C(NO)=N)=CC=C(Br)C=C1O

Computed Properties

• Exact Mass: 229.96909g/mol
• Monoisotopic Mass: 229.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• Density: 1.84±0.1 g/cm3(Predicted)
• Boiling Point: 337.8±52.0 °C(Predicted)
• pka: 7.83±0.40(Predicted)

Additional information on 4-bromo-N',2-dihydroxybenzene-1-carboximidamide

4-Bromo-N',2-Dihydroxybenzene-1-Carboximidamide (CAS No. 1603958-27-5)

The compound 4-bromo-N',2-dihydroxybenzene-1-carboximidamide, identified by the CAS registry number CAS No. 1603958-27-5, is a unique aromatic brominated compound with significant potential in various fields, including pharmaceuticals, materials science, and environmental chemistry. This compound is characterized by its complex structure, which includes a bromine atom at the para position of the benzene ring, hydroxyl groups at positions 2 and 4, and a carboximidamide functional group at position 1.

Recent studies have highlighted the importance of 4-bromo-N',2-dihydroxybenzene-1-carboximidamide in drug discovery due to its ability to act as a versatile scaffold for designing bioactive molecules. The presence of multiple functional groups allows for extensive chemical modifications, enabling researchers to explore its potential as an anti-inflammatory agent, antioxidant, or even a component in anticancer therapies.

In terms of synthesis, the compound can be prepared through a multi-step process involving bromination, hydroxylation, and amidation reactions. The challenge lies in achieving high yields and maintaining the stability of the intermediate products during these reactions. Researchers have recently developed more efficient catalytic methods to optimize the synthesis process, making it more scalable for industrial applications.

The application of CAS No. 1603958-27-5 extends beyond pharmaceuticals into materials science, where it serves as a building block for advanced polymers and coatings with enhanced thermal and mechanical properties. Its ability to form hydrogen bonds due to the hydroxyl and amide groups contributes to improved intermolecular interactions in polymer matrices.

From an environmental perspective, studies have shown that 4-bromo-N',2-dihydroxybenzene-1-carboximidamide exhibits biodegradability under specific conditions, making it a more eco-friendly alternative compared to traditional brominated compounds. This has led to increased interest in its use in sustainable chemical processes.

In conclusion, the compound CAS No. 1603958-27-5, or 4-bromo-N',2-dihydroxybenzene-1-carboximidamide, represents a promising molecule with diverse applications across multiple disciplines. Ongoing research continues to uncover new potentials for this compound, positioning it as a key player in future advancements in chemistry and related fields.